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Introduction

The Insulin-like Growth Factor 1 Receptor (IGF1R) is a transmembrane receptor tyrosine
kinase that plays a crucial role in cell proliferation, differentiation, and survival.[1] Its
involvement in various cancers has made it a significant target for drug discovery.[1] This
document provides a detailed protocol for a robust and sensitive in vitro fluorescent kinase
assay to identify and characterize inhibitors of IGF1R. The featured methodology is a Time-
Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, a homogeneous format
known for its high sensitivity, low background, and suitability for high-throughput screening.

Principle of the Assay

The TR-FRET kinase assay is based on the detection of phosphorylation of a substrate peptide
by the IGF1R kinase. The assay utilizes a long-lifetime europium (Eu) or terbium (Tb) chelate
as the donor fluorophore, typically conjugated to an anti-phospho-tyrosine antibody. A
fluorescent tracer, such as Alexa Fluor® 647 or fluorescein, is conjugated to the substrate
peptide and serves as the acceptor fluorophore.

When the IGF1R kinase phosphorylates the substrate, the anti-phospho-tyrosine antibody
binds to the phosphorylated peptide. This brings the donor and acceptor fluorophores into close
proximity, allowing for Fluorescence Resonance Energy Transfer (FRET) to occur upon
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excitation of the donor. The resulting FRET signal is a measure of kinase activity. Inhibitors of
IGF1R will prevent substrate phosphorylation, leading to a decrease in the FRET signal.

Signaling Pathway

The IGF1R signaling cascade is initiated by the binding of its ligands, IGF-1 or IGF-2. This
binding event induces a conformational change in the receptor, leading to autophosphorylation
of specific tyrosine residues in the intracellular kinase domain.[2] This autophosphorylation
activates the kinase, which then phosphorylates downstream substrate proteins, including
Insulin Receptor Substrate (IRS) and Shc.[3][4] Phosphorylation of these substrates triggers
two major signaling pathways: the PI3K/AKT pathway, which is primarily involved in cell
survival and proliferation, and the RAS/MAPK pathway, which plays a key role in cell growth
and differentiation.[2][3][4]
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Experimental Protocol: TR-FRET Kinase Assay

This protocol is adapted from the LanthaScreen® Eu Kinase Binding Assay and other similar
TR-FRET assay principles. Optimization of kinase, substrate, and ATP concentrations is
recommended for achieving the best assay performance.[5][6]

Materials and Reagents
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e IGF1R Kinase: Recombinant human IGF1R, kinase domain (e.g., from Thermo Fisher
Scientific or Promega).

e Substrate: Fluorescently labeled peptide substrate (e.g., Fluorescein-poly-GT or a specific
IGF1Rtide like KKKSPGEYVNIEFG).[7]

e Antibody: Europium or Terbium-labeled anti-phospho-tyrosine antibody (e.g., P-Tyr-100).

e ATP: Adenosine 5'-triphosphate.

e Kinase Reaction Buffer: 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-35.
o Stop/Detection Buffer: TR-FRET dilution buffer containing EDTA to stop the kinase reaction.
e Test Compounds: IGF1R inhibitors (e.g., Linsitinib, BMS-754807) and DMSO for controls.

o Assay Plates: Low-volume 384-well black or white plates.

o Plate Reader: A TR-FRET compatible plate reader with appropriate filters for the donor and
acceptor fluorophores.

Assay Workflow

The experimental workflow consists of three main stages: the kinase reaction, the stop and
detection step, and signal measurement.

Add Kinase, Substrate, Initiate Reaction:
Add ATP

& Inhibitor/DMSO Read TR-FRET Signal
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Experimental Workflow

Detailed Procedure

o Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. The final
DMSO concentration in the assay should be kept constant, typically at 1% or less.

o Kinase Reaction Setup (10 pL volume):
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o Add 2.5 pL of 4x test compound or DMSO (for positive and negative controls) to the wells
of a 384-well plate.

o Add 5 pL of 2x IGF1R kinase and 2x fluorescently labeled substrate solution prepared in
kinase reaction buffer.

o Initiate the kinase reaction by adding 2.5 L of 4x ATP solution prepared in kinase reaction
buffer. The final ATP concentration should be at or near the Km for ATP for optimal
inhibitor sensitivity.[5][6]

Kinase Reaction Incubation:
o Cover the plate and incubate for 60 minutes at room temperature.
Stop and Detection:

o Prepare a 2x stop/detection solution containing the Eu-labeled anti-phospho-tyrosine
antibody and EDTA in TR-FRET dilution buffer.

o Add 10 pL of the 2x stop/detection solution to each well to terminate the kinase reaction.
The final concentration of EDTA should be sufficient to chelate the Mg2* ions.

Detection Incubation:

o Cover the plate and incubate for 30 to 60 minutes at room temperature to allow for
antibody binding.

Data Acquisition:

o Read the plate on a TR-FRET compatible plate reader. Measure the emission at two
wavelengths (e.g., 520 nm for the acceptor and 490 nm for the donor when using a
Terbium donor and fluorescein acceptor).[8]

Data Analysis:
o Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

o Plot the TR-FRET ratio against the logarithm of the inhibitor concentration.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://tools.thermofisher.com/content/sfs/manuals/IGF1R_LanthaScreen_Activity_Europium.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/IGF1R_LanthaScreen_Activity.pdf
https://www.chemicalprobes.org/linsitinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Fit the data to a sigmoidal dose-response curve with a variable slope to determine the ICso
value for each test compound.

Data Presentation

The potency of IGF1R inhibitors is typically reported as the half-maximal inhibitory
concentration (ICso). Below is a table summarizing the 1Cso values for well-characterized IGF1R
inhibitors obtained from cell-free kinase assays.

Compound Target(s) ICs0 (NM) Assay Type Reference
Linsitinib (OSI-
206) IGF1R / INSR 35/75 Cell-free ELISA [9][10][11]
BMS-754807 IGF1R / INSR 1.8/1.7 Cell-free [91[12][13][14]
o ALK / IGF1R /
Ceritinib 0.2/817 Cell-free 9]
INSR
NVP-AEW541 IGF1R /INSR 150/ 140 Cell-free 9]
Summary

This application note provides a comprehensive guide for establishing and performing a
fluorescent kinase assay for the Insulin-like Growth Factor 1 Receptor. The detailed TR-FRET
protocol, along with the illustrative diagrams of the signaling pathway and experimental
workflow, offers researchers a robust platform for the discovery and characterization of novel
IGF1R inhibitors. The provided quantitative data for known inhibitors can serve as a valuable
benchmark for assay validation and compound profiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.selleckchem.com/IGF-1R.html
https://www.selleckchem.com/products/linsitinib-osi-906-igf-1r-insulin-receptor-inhibitor.html
https://www.apexbt.com/linsitinib.html
https://www.selleckchem.com/IGF-1R.html
https://www.selleckchem.com/products/BMS-754807.html
https://www.medchemexpress.com/BMS-754807.html
https://www.mdpi.com/2072-6694/12/12/3717
https://www.selleckchem.com/IGF-1R.html
https://www.selleckchem.com/IGF-1R.html
https://www.benchchem.com/product/b15581262?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. promega.com [promega.com]
2. researchgate.net [researchgate.net]

3. Molecular Pathways: Clinical Applications and Future Direction of Insulin-Like Growth
Factor-1 Receptor Pathway Blockade - PMC [pmc.ncbi.nim.nih.gov]

. researchgate.net [researchgate.net]

. tools.thermofisher.com [tools.thermofisher.com]

. documents.thermofisher.com [documents.thermofisher.com]
. encyclopedia.pub [encyclopedia.pub]

. Probe Linsitinib | Chemical Probes Portal [chemicalprobes.org]

© 00 ~N oo 0 b~

. selleckchem.com [selleckchem.com]

10. selleckchem.com [selleckchem.com]

11. apexbt.com [apexbt.com]

12. selleckchem.com [selleckchem.com]

13. medchemexpress.com [medchemexpress.com]

14. Differential Effects of IGF-1R Small Molecule Tyrosine Kinase Inhibitors BMS-754807
and OSI-906 on Human Cancer Cell Lines [mdpi.com]

To cite this document: BenchChem. [Application Note: IGF1R Fluorescent Kinase Assay].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581262#igflrtide-fluorescent-kinase-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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